Cas no 50-69-1 (D-Ribose)

• Product Name: D-Ribose
• CAS No: 50-69-1
• MF: C₁₅H₃₀O₁₅
• MW: 450.38970708847
• MDL: MFCD00135453
• CID: 33491
• PubChem ID: 5311110
• Update Time: 2025-08-12

D-Ribose Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R)-2,3,4,5-Tetrahydroxypentanal
• ribose, pure
• D(-)Ribose (1.07605)
• D(minus)ribose cell culture tested
• D-(-)-Ribose
• D-Ribose
• RIBOSE, D-(-)-(RG) PrintBack
• D-(?)-Ribose
• D-RIB
• d-ribos
• FEMA 3793
• Ribose (300 mg)
• RIBOSE,D-(-)
• R-RIBOSE
• D-Ribofuranose
• D(-)-Ribose
• D-核糖
• aldehydo-D-ribose
• aldehydo-D-ribo-pentose
• Ribose, D-
• Ribo-2,3,4,5-tetrahydroxyvaleraldehyde, D-
• D-ribo-2,3,4,5-tetrahydroxyvaleraldehyde
• 681HV46001
• D-Ribose(mixture of isomers)
• D-Ribose,(S)
• DSSTox_CID_23917
• DSSTox_GSID_43917
• KSC225G3J
• D-Ribose；D-(−)-Ribose；D-Ribofuranose
• (D)-Xylose
• D-Xylose
• Arabinose
• Ribose
• D-Xyl
• xylose
• aldehydo-D-xylose
• Wood sugar
• (+)-Xylose
• L-Arabinose
• D-()-Ribose

• MDL： MFCD00135453
• Inchi： 1S/3C5H10O5/c6-2-1-10-5(9)4(8)3(2)7;6-1-2-3(7)4(8)5(9)10-2;6-1-3(8)5(10)4(9)2-7/h2*2-9H,1H2;1,3-5,7-10H,2H2
• InChI Key： SPGDPTDMHACXEK-UHFFFAOYSA-N
• SMILES： OCC(C(C(C=O)O)O)O.OCC1C(O)C(O)C(O)O1.OC1C(O)C(O)C(O)OC1
• BRN： 1723081

Computed Properties

• Exact Mass: 150.05300
• Monoisotopic Mass: 150.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -2.3
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.681 g/cm3
• Melting Point: 88-92oC
• Boiling Point: 375.4°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.612
• Solubility: H2O: 0.1 g/mL, clear, colorless to light yellow
• Water Partition Coefficient: Soluble in water. Insoluble in ether.
• PSA: 97.99000
• LogP: -2.73970
• Solubility: It is soluble in water and methanol, extremely moisture-absorbing, tends to be supersaturated in water, and slightly soluble in ethanol.
• Vapor Pressure: 3.6E-07mmHg at 25°C
• Merck: 14,8204
• Fluka: 3-10
• Sensitiveness: Hygroscopic
• FEMA: 3793 | D-RIBOSE
• Specific Rotation: -20.8 º (c=4, H2O)

D-Ribose Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：VJ2275000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• Storage Condition：2-8°C
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentoses